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Compound of Interest

Compound Name: DL-Allylglycine

Cat. No.: B1665243

Essential Safety and Handling Guide for DL-
Allylglycine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling DL-Allylglycine in a laboratory setting. The following information is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Hazard Identification and Classification

DL-Allylglycine is a chemical that requires careful handling due to its potential health effects.
The primary hazards are summarized below.

Hazard Statement Description GHS Classification

H315 Causes skin irritation Skin Irritation, Category 2
May cause an allergic skin ) S

H317 ] Skin Sensitization, Category 1
reaction

H319 Causes serious eye irritation Eye Irritation, Category 2A

) S Specific Target Organ Toxicity
H335 May cause respiratory irritation ]
(Single Exposure), Category 3
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GHS - Globally Harmonized System of Classification and Labelling of Chemicals

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling DL-Allylglycine to

prevent direct contact and inhalation.

Protection Type

Equipment Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

handling larger quantities.

Protects against splashes and
airborne particles causing

serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile). A lab coat must

be worn.

Prevents skin irritation and
potential allergic reactions

upon contact.[1]

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher-level respirator
should be used, especially
when handling the powder
form or in poorly ventilated

areas.

Minimizes the risk of
respiratory tract irritation from

inhaling the powder.

Operational and Disposal Plans

Adherence to the following step-by-step procedures is critical for safe handling and disposal of

DL-Allylglycine.

Handling and Storage

e Engineering Controls: Handle DL-Allylglycine in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[2]

o Safe Handling Practices:

o Avoid direct contact with skin and eyes.[2]
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o Do not breathe in dust.

o Wash hands thoroughly after handling the substance.[1]

o When weighing or transferring the powder, do so carefully to avoid creating airborne dust.

e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] DL-

Allylglycine should be refrigerated (0-10°C).

First-Aid Measures

Exposure Route

First-Aid Procedure

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water.[1] If skin irritation or a rash occurs, seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Remove contact
lenses if present and easy to do so. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[1]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[2]

Spill and Leak Procedures

In the event of a spill, follow these steps to ensure safe cleanup:

o Evacuate: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.
Contain: Prevent further spread of the spill.

Absorb: For small spills, carefully sweep or vacuum up the solid material, avoiding dust
generation. Place the material into a suitable, labeled container for disposal.[3]

Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

Dispose: Dispose of the contaminated materials and absorbents as hazardous waste in
accordance with institutional and local regulations.

Disposal Plan

All waste containing DL-Allylglycine must be treated as hazardous chemical waste.

Waste Collection: Collect all solid waste (e.g., leftover chemical, contaminated PPE, and spill
cleanup materials) in a clearly labeled, sealed, and appropriate hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name "DL-Allylglycine".

Storage of Waste: Store the waste container in a designated, secure area away from
incompatible materials.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal company.[4] Do not dispose of DL-
Allylglycine down the drain or in regular trash.

Workflow for Chemical Spill Response

The following diagram outlines the logical steps for responding to a DL-Allylglycine spill.
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Workflow for DL-Allylglycine Spill Response

Immediate Actions

Evacuate Area

l

Don Appropriate PPE

l

Ensure Ventilation
(Fume Hood)

Cleanup F;rocedure

Contain Spill

Absorb/Sweep Up Solid

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Post-CvIeanup

Dispose of Contaminated PPE

Wash Hands Thoroughly

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill of DL-Allylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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